Cas no 606493-11-2 (3-(4-Chlorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(4-Chlorophenyl)-2-methoxypropanoic acid
• CAS No: 606493-11-2
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• MDL: MFCD12755821
• CID: 499745
• PubChem ID: 46856386
• Update Time: 2026-04-29

3-(4-Chlorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-2-methoxypropanoic acid
• Benzenepropanoic acid, 4-chloro-α-methoxy-
• Benzenepropanoicacid, 4-chloro-alpha-methoxy-
• AK-37822
• ANW-72467
• CTK2F1795
• KB-178048
• MolPort-009-019-930
• SBB068930

• MDL： MFCD12755821
• Inchi： InChI=1S/C10H11ClO3/c1-14-9(10(12)13)6-7-2-4-8(11)5-3-7/h2-5,9H,6H2,1H3,(H,12,13)
• InChI Key： HLTZEXKDHFIJKM-UHFFFAOYSA-N
• SMILES： COC(CC1=CC=C(C=C1)Cl)C(=O)O

Computed Properties

• Exact Mass: 214.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.273
• PSA: 46.53000
• LogP: 1.98210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-Chlorophenyl)-2-methoxypropanoic acid

Introduction to 3-(4-Chlorophenyl)-2-methoxypropanoic acid (CAS No: 606493-11-2)

3-(4-Chlorophenyl)-2-methoxypropanoic acid, identified by its Chemical Abstracts Service number 606493-11-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of substituted benzoic acids, characterized by its structural motif of a phenyl ring substituted with a chlorine atom at the para position and a methoxy group at the alpha position relative to the carboxylic acid functionality. The presence of these substituents imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 3-(4-Chlorophenyl)-2-methoxypropanoic acid consists of a propyl chain attached to a carboxylic acid group, with the methoxy group located at the second carbon atom. The chlorophenyl ring contributes to the compound's lipophilicity and potential for interactions with biological targets. Such structural features are often exploited in medicinal chemistry to modulate binding affinities and pharmacokinetic profiles of drug candidates.

In recent years, there has been growing interest in 3-(4-Chlorophenyl)-2-methoxypropanoic acid due to its utility as a building block in the synthesis of novel therapeutic agents. Its incorporation into pharmacophores has been explored in the development of compounds targeting various diseases, including inflammatory disorders, neurological conditions, and metabolic syndromes. The 4-chlorophenyl moiety, in particular, has been shown to enhance binding interactions with certain enzymes and receptors, while the 2-methoxypropanoic acid segment provides a flexible scaffold for further derivatization.

One of the most compelling aspects of 3-(4-Chlorophenyl)-2-methoxypropanoic acid is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in numerous biological pathways, and their inhibition is a key strategy in drug development. Researchers have leveraged the structural features of this compound to design molecules that selectively inhibit target proteases while minimizing off-target effects. For instance, derivatives of 3-(4-Chlorophenyl)-2-methoxypropanoic acid have been investigated for their potential in treating chronic inflammatory diseases by modulating matrix metalloproteinase activity.

Another area where this compound has shown promise is in the development of kinase inhibitors. Kinases are another class of enzymes that are frequently implicated in disease pathways, particularly in cancer. The chlorophenyl and methoxypropanoic acid groups provide a suitable platform for designing molecules that can disrupt aberrant signaling pathways by inhibiting specific kinases. Recent studies have demonstrated that analogs of 3-(4-Chlorophenyl)-2-methoxypropanoic acid exhibit potent activity against tyrosine kinases, making them attractive candidates for further development as anticancer agents.

The synthetic methodologies for preparing 3-(4-Chlorophenyl)-2-methoxypropanoic acid have also been refined over time. Traditional approaches often involve multi-step sequences involving chlorination, methylation, and carboxylation reactions. However, advances in catalytic chemistry have enabled more efficient and sustainable synthetic routes. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the chlorophenyl moiety with high selectivity and yield. Similarly, palladium-catalyzed methoxymethylation has provided a reliable method for incorporating the methoxy group into the propyl chain.

The pharmacological evaluation of 3-(4-Chlorophenyl)-2-methoxypropanoic acid and its derivatives has revealed several interesting properties. In vitro studies have shown that certain analogs exhibit significant inhibitory activity against target enzymes with IC50 values in the low nanomolar range. Additionally, preliminary in vivo studies have demonstrated promising pharmacokinetic profiles, including adequate oral bioavailability and favorable metabolic stability. These findings suggest that this compound class warrants further exploration as potential drug candidates.

From a computational chemistry perspective, virtual screening techniques have been utilized to identify novel derivatives of 3-(4-Chlorophenyl)-2-methoxypropanoic acid with enhanced biological activity. Molecular docking simulations have helped rationalize binding interactions between these compounds and their target proteins, providing insights into structure-activity relationships. These computational approaches have accelerated the discovery process by allowing researchers to predictively assess the potential efficacy of new analogs before conducting costly experimental trials.

The role of 3-(4-Chlorophenyl)-2-methoxypropanoic acid in drug discovery is not limited to small molecule inhibitors. It has also been utilized as a precursor for peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. By incorporating this compound into peptidomimetic scaffolds, researchers can design molecules that target specific biological pathways while avoiding unwanted side effects associated with traditional peptide-based therapeutics.

In conclusion,3-(4-Chlorophenyl)-2-methoxypropanoic acid (CAS No: 606493-11-2) is a versatile intermediate with significant applications in pharmaceutical chemistry. Its structural features make it an ideal candidate for designing biologically active molecules targeting various diseases. Advances in synthetic methodologies and computational techniques have further enhanced its utility as a building block for novel therapeutic agents. As research continues to uncover new applications for this compound,3-(4-Chlorophenyl)-2-methoxypropanoic acid is poised to remain an important tool in drug discovery and development.